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Compound of Interest

3-(3-Aminophenyl)-2-propenoic
Compound Name: d
aci

Cat. No.: B12438869

Get Quote

Part 1: Executive Directive (Immediate Action)

Do not dispose of 3-(3-Aminophenyl)-2-propenoic acid down the drain. Although this
compound (also known as m-aminocinnamic acid) is often classified as a standard irritant, its
chemical structure—containing both an aromatic amine and an unsaturated carboxylic acid—
poses potential long-term aquatic toxicity and persistence risks.

Standard Disposal Path:

¢ Solids: Collect in a dedicated "Solid Hazardous Waste" container for high-temperature
incineration.

¢ Liquids: Collect in "Non-Halogenated Organic Waste" containers.
Emergency Spill Code:Code Orange (Chemical Irritant/Low Toxicity).
 Isolate: 5-meter radius.

* PPE: Nitrile gloves, safety goggles, lab coat, N95 dust mask (if powder).
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» Neutralize: Not required for small solids; absorb liquids with sand/vermiculite.

Part 2: Chemical Intelligence & Hazard Assessment

To dispose of a chemical safely, you must understand its behavior in the waste stream.[1][2] 3-

(3-Aminophenyl)-2-propenoic acid is amphoteric, meaning it possesses both acidic

(carboxylic) and basic (amine) functional groups.

Chemical Profile

Property Data

Operational Implication

CAS Number 1664-54-6

Use for waste manifesting and

inventory tracking.

m-Aminocinnamic acid; 3-(3-
Synonyms . . .
Aminophenyl)acrylic acid

Verify label matches inventory

logs.

Molecular Formula CoHoNO2

High carbon/nitrogen content

makes incineration ideal.

] Solid (Powder), Light yellow to
Physical State
brown

Dust control is critical during

transfer.

Low in water (neutral pH);
Solubility Soluble in dilute acid/base,
Ethanol, DMSO

Do not attempt water dilution

for drain disposal.

Acidity (pKa) ~4.4 (Acid), ~4.6 (Amine)

It exists as a zwitterion at

neutral pH, reducing volatility.

H315 (Skin Irrit.), H319 (Eye
Irrit.), H335 (Resp.[3] Irrit.)

GHS Classification

Standard PPE is sufficient for
handling.

Reactivity & Incompatibility

o Oxidizers: The amine group is susceptible to oxidation. Do not mix with strong oxidizing

agents (e.g., permanganates, nitrates) in waste containers, as this can generate heat or toxic

nitrogen oxides.
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» Polymerization: The alkene double bond suggests a theoretical risk of polymerization, though
it is generally stable. Avoid mixing with free-radical initiators in waste streams.

Part 3: Regulatory Framework (RCRA & EPA)
RCRA Status (USA):
o Listed Waste: Not specifically listed on the EPA P-list (acutely hazardous) or U-list (toxic).

o Characteristic Waste: It generally does not exhibit ignitability (D001), corrosivity (D002), or
reactivity (D003) in its solid form.

o Conclusion: While technically "Non-Regulated" by specific listing, Best Management Practice
(BMP) dictates treating it as Hazardous Waste due to the aromatic amine moiety, which is
often scrutinized for environmental toxicity.

European Waste Catalogue (EWC):

» Classify under 16 05 08 (discarded organic chemicals consisting of or containing hazardous
substances).

Part 4: Step-by-Step Disposal Protocols
Protocol A: Solid Waste Disposal (Preferred)

Use this method for expired shelf stock, weighing boat residues, or contaminated solids.

e Segregation: Ensure the waste container is compatible (HDPE or Amber Glass) and free of
oxidizers.

o Container Labeling:
o Label as "Hazardous Waste - Solid".
o Constituents: "3-(3-Aminophenyl)-2-propenoic acid (100%)".
o Hazard Checkbox: [x] Toxic/Irritant.[4]

e Transfer:
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o Perform inside a fume hood to capture dust.

o Double-bag heavily contaminated items (gloves, paper towels) in clear polyethylene bags
before placing in the drum.

» Final Disposition: High-temperature incineration at a licensed facility.

Protocol B: Liquid Waste Disposal

Use this method for reaction mixtures or mother liquors.

o Solvent Compatibility: Ensure the carrier solvent is compatible with the "Non-Halogenated
Organic" stream.

o Safe: Ethanol, Methanol, Acetone, DMSO.

o Segregate: If dissolved in Dichloromethane or Chloroform, use the "Halogenated" waste
stream.

e pH Check: If the solution was acidified or basified to increase solubility, check the pH.
o Range 4-10: Safe for standard organic waste drums.

o Extremes (<2 or >12): Adjust pH or use a dedicated "Corrosive Organic" stream to prevent
drum degradation.

e Labeling:
o Label as "Hazardous Waste - Liquid".

o List all solvents and the approximate % of 3-(3-Aminophenyl)-2-propenoic acid.

Visual Workflow: Waste Stream Decision Matrix
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Waste Generation
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Figure 1: Decision matrix for segregating 3-(3-Aminophenyl)-2-propenoic acid waste streams
to ensure safety and compliance.

Part 5: Spill Response & Management
Scenario: A 259 bottle of powder drops and shatters on the lab floor.
Immediate Response Protocol:

o Alert: Notify nearby personnel. Post "Do Not Enter" if dust is airborne.[3][4]
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« PPE Up: Don Nitrile gloves, safety glasses, and a lab coat. If dust is visible in the air, wait 15
minutes for it to settle or wear an N95 mask.

o Contain: Cover the spill gently with paper towels to prevent dust dispersion. Do not dry

sweep.

e Cleanup:

o

Wet Wipe Method: Dampen paper towels with water or ethanol.

[¢]

Wipe: Wipe from the outside in to avoid spreading.

[¢]

Collect: Place glass shards (using forceps) and wet towels into a heavy-duty plastic bag.

[e]

Wash: Clean the area with soap and water.[3]

o Disposal: Label the bag as "Spill Debris: 3-(3-Aminophenyl)-2-propenoic acid" and place it
in the Solid Hazardous Waste container.

Visual Workflow: Spill Response Logic
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Figure 2: Logical workflow for managing laboratory spills of aminocinnamic acid derivatives.

Part 6: References & Verification

o National Center for Biotechnology Information (2026).PubChem Compound Summary for
CID 643916, 3-(3-Aminophenyl)acrylic acid. Retrieved from [Link]

o U.S. Environmental Protection Agency (2024).Resource Conservation and Recovery Act
(RCRA) Orientation Manual. Retrieved from [Link]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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